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Compound of Interest

N-(4-Bromobenzyl)-N-
Compound Name:
ethylethanamine

cat. No.: B1625017

An In-Depth Technical Guide to N-(4-
Bromobenzyl)-N-ethylethanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(4-Bromobenzyl)-N-
ethylethanamine, a key chemical intermediate in pharmaceutical and agrochemical research.
This document details its chemical properties, synthesis methodologies, and potential
applications in drug discovery, with a focus on its role as a versatile scaffold for the
development of novel therapeutic agents.

Core Compound Specifications

N-(4-Bromobenzyl)-N-ethylethanamine is a tertiary amine featuring a 4-bromobenzyl group
attached to a diethylamine moiety. This structure offers two reactive sites: the nucleophilic
tertiary amine and the C-Br bond on the aromatic ring, which is amenable to various cross-
coupling reactions.
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Parameter Value Reference
CAS Number 4885-19-2 [1]
Molecular Weight 242.16 g/mol [1]
Molecular Formula C11H16BrN

Synthesis Methodologies

The synthesis of N-(4-Bromobenzyl)-N-ethylethanamine can be achieved through several
strategic pathways, each offering distinct advantages in terms of yield, scalability, and cost-
effectiveness. The three primary methods are direct alkylation, reductive amination, and
palladium-catalyzed coupling.[1]

Direct Alkylation

This is a straightforward and common method for the synthesis of N-(4-Bromobenzyl)-N-
ethylethanamine, often preferred for large-scale production due to the availability of reagents
and a simple work-up procedure.[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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